Cas no 2114159-90-7 (Ethyl 5-(methylsulfamoyl)furan-3-carboxylate)

• Product Name: Ethyl 5-(methylsulfamoyl)furan-3-carboxylate
• CAS No: 2114159-90-7
• MF: C₈H₁₁NO₅S
• MW: 233.241641283035
• CID: 6794302
• PubChem ID: 162420969
• Update Time: 2025-10-31

Ethyl 5-(methylsulfamoyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD34168895
• 2114159-90-7
• 5-Methylsulfamoyl-furan-3-carboxylic acid ethyl ester
• 5-Methylsulfamoyl-furan-3-carboxylic acid ethyl ester, 95%
• ethyl 5-(methylsulfamoyl)furan-3-carboxylate
• SCHEMBL26066257
• Ethyl 5-(methylsulfamoyl)furan-3-carboxylate

• Inchi： 1S/C8H11NO5S/c1-3-13-8(10)6-4-7(14-5-6)15(11,12)9-2/h4-5,9H,3H2,1-2H3
• InChI Key： RJYGJYDIDANKBN-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)OCC)=CO1)(NC)(=O)=O

Computed Properties

• Exact Mass: 233.03579362g/mol
• Monoisotopic Mass: 233.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94Ų

Additional information on Ethyl 5-(methylsulfamoyl)furan-3-carboxylate

Ethyl 5-(methylsulfamoyl)furan-3-carboxylate (CAS No. 2114159-90-7): An Overview of Its Properties, Applications, and Recent Research

Ethyl 5-(methylsulfamoyl)furan-3-carboxylate (CAS No. 2114159-90-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 5-(methylsulfamoyl)furan-3-carboxylate consists of a furan ring substituted with a methylsulfamoyl group and an ethyl ester moiety. The furan ring, a five-membered aromatic heterocycle, is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The methylsulfamoyl group, on the other hand, introduces additional functional diversity and can modulate the compound's biological activity through various mechanisms.

Recent studies have highlighted the potential of Ethyl 5-(methylsulfamoyl)furan-3-carboxylate in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. These findings suggest that Ethyl 5-(methylsulfamoyl)furan-3-carboxylate could serve as a valuable starting point for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, Ethyl 5-(methylsulfamoyl)furan-3-carboxylate has also shown promise in cancer research. A recent study published in the Cancer Research Journal investigated the antiproliferative effects of this compound on various cancer cell lines. The results indicated that Ethyl 5-(methylsulfamoyl)furan-3-carboxylate effectively inhibited cell growth and induced apoptosis in several cancer types, including breast and lung cancer cells. These findings underscore the potential of this compound as a lead molecule for anticancer drug discovery.

In addition to its therapeutic applications, Ethyl 5-(methylsulfamoyl)furan-3-carboxylate has been explored for its use in agrochemical formulations. Research conducted at a leading agricultural institute revealed that this compound exhibits strong herbicidal activity against a range of weed species. The mechanism of action involves disruption of cell membrane integrity and inhibition of photosynthesis, making it a promising candidate for the development of environmentally friendly herbicides.

The synthesis of Ethyl 5-(methylsulfamoyl)furan-3-carboxylate can be achieved through several well-established routes. One common method involves the reaction of 5-bromofuran-3-carboxylic acid with ethanolic sodium ethoxide to form the corresponding ethyl ester, followed by nucleophilic substitution with sodium sulfite to introduce the methylsulfamoyl group. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

To further enhance the utility of Ethyl 5-(methylsulfamoyl)furan-3-carboxylate, researchers are actively exploring modifications to its structure to optimize its pharmacological properties. For instance, substituting different functional groups on the furan ring or modifying the ester moiety can significantly alter the compound's solubility, stability, and bioavailability. These efforts are aimed at developing more effective and selective therapeutic agents with improved safety profiles.

In conclusion, Ethyl 5-(methylsulfamoyl)furan-3-carboxylate (CAS No. 2114159-90-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, cancer, and agricultural pests. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable molecule in modern drug discovery efforts.